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Compound of Interest

Compound Name: 2-Methyl-5-nitroaniline

Cat. No.: B049896 Get Quote

Essential Safety and Handling Guide for 2-Methyl-5-
nitroaniline
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Methyl-5-nitroaniline (CAS No. 99-55-8). It is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Chemical Identity and Hazards

Property Value References

Synonyms
2-Amino-4-nitrotoluene, 5-

Nitro-o-toluidine
[1]

Molecular Formula C₇H₈N₂O₂ [2]

Molecular Weight 152.15 g/mol [2]

Appearance Golden yellow powder/crystals [2]

Melting Point 103-107 °C [2]

Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed

Acute Toxicity (Dermal) Category 3
H311: Toxic in contact with

skin

Acute Toxicity (Inhalation) Category 3 H331: Toxic if inhaled

Carcinogenicity Category 2
H351: Suspected of causing

cancer

Chronic Aquatic Hazard Category 3
H412: Harmful to aquatic life

with long lasting effects

This data is compiled from multiple safety data sheets.[1][2][3]

Operational Plan: Safe Handling Protocol
Adherence to the following step-by-step procedure is mandatory to minimize exposure and

ensure a safe working environment.

1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[4][5]

Ensure that an eyewash station and a safety shower are readily accessible and functional.[4]

Verify that the work area is free of incompatible materials such as strong oxidizing agents,

acids, acid anhydrides, acid chlorides, and chloroformates.[5][6]

2. Personal Protective Equipment (PPE) Selection:

A risk-based approach should be taken when selecting PPE. The following table outlines the

required equipment.[2][4]
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PPE Category Specification Standards/References

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

EN 166, 29 CFR 1910.133

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile) and a lab coat or

impervious protective clothing.

Consult glove manufacturer

data.

Respiratory Protection

For tasks with a high risk of

dust generation (e.g.,

weighing, open transfers), a

NIOSH-approved respirator is

required.

NIOSH, EN 149

3. Handling Procedure:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[3][6]

Avoid contact with skin, eyes, and clothing.[3][6]

Do not eat, drink, or smoke in the handling area.[3][6]

After handling, wash hands thoroughly.[3][6]

4. Storage:

Store in a cool, dry, and well-ventilated area in a tightly closed container.[3][6]

The storage area should be locked.[3]

Emergency Procedures
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Situation Action

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Call a POISON

CENTER or doctor immediately.[3][7]

Skin Contact

Immediately wash the affected skin with plenty

of water. Take off all contaminated clothing

immediately.[3][7]

Eye Contact Rinse eyes with water as a precaution.[3][7]

Ingestion

Rinse the mouth. Call a physician or POISON

CENTER immediately. Do NOT induce vomiting.

[3][7]

Spill

Evacuate and ventilate the spill area. Wear

appropriate PPE. For containment, use a clean

shovel to place the material into a dry, covered

container without compressing it.[3][7]

Disposal Plan
Contaminated materials and waste must be handled as hazardous waste.[4]

1. Waste Collection:

Collect waste material in a suitable, labeled, and sealed container.[4]

2. Disposal of Contaminated PPE:

Used gloves, lab coats, and other disposable PPE should be collected in a designated

hazardous waste container.[4]

3. Final Disposal:

Dispose of contents and container in accordance with licensed collector's sorting

instructions.[3]
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Do not allow the chemical or its containers to enter drains or waterways.[4]

Experimental Workflow and Safety Diagram
Workflow for Handling 2-Methyl-5-nitroaniline

Preparation

Cleanup & Disposal

Read SDS
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Segregate Waste

Dispose as Hazardous

Click to download full resolution via product page
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Caption: A logical workflow for the safe handling of 2-Methyl-5-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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